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Compound of Interest

Compound Name: Disperse Red 13

CAS No.: 590401-75-5

Cat. No.: B15557405

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Disperse Red 13 with other commonly used

azo disperse dyes, offering a valuable resource for researchers selecting standards for their

studies. The following sections detail the physicochemical properties, comparative performance

data, and standardized experimental protocols for evaluating these dyes.

Physicochemical Properties of Selected Azo Dyes
A fundamental understanding of the physicochemical properties of a dye is crucial for its

application in research. The following table summarizes key properties of Disperse Red 13
and its alternatives.
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Property
Disperse Red
13

Disperse Red
1

Disperse Red
17

Disperse
Orange 25

C.I. Name Disperse Red 13 Disperse Red 1 Disperse Red 17
Disperse Orange

25

CAS Number 3180-81-2[1] 2872-52-8[2][3] 3179-89-3 31482-56-1[4][5]

Molecular

Formula
C₁₆H₁₇ClN₄O₃[1] C₁₆H₁₈N₄O₃[2][3] C₁₇H₂₀N₄O₄ C₁₇H₁₇N₅O₂[4][5]

Molecular Weight 348.78 g/mol [1]
314.34 g/mol [2]

[3]
344.37 g/mol

323.35 g/mol [4]

[5]

Appearance Dark red powder
Dark red

powder[2][3]
Red powder

Orange-red

uniform

powder[4]

Melting Point 122-129 °C 160-162 °C[6] 160 °C 170 °C (dec.)[4]

Solubility

Soluble in

ethanol, acetone,

benzene[7].

Water solubility:

11.51 ug/L (25

°C).

Soluble in

ethanol, acetone,

benzene[2][3].

Water Insoluble.

Soluble in

ethanol and

acetone. Water

solubility: 619.9

ug/L (25 °C).

Insoluble in

water; soluble in

organic solvents

like ethanol and

acetone[5].

Comparative Performance Analysis
The performance of a dye, particularly its fastness properties, is a critical factor in its suitability

as a research standard. This section provides a comparative overview of the fastness

properties of Disperse Red 13 and its alternatives when applied to polyester, a common

substrate in azo dye research.
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Performance
Metric

Disperse Red
13

Disperse Red
1

Disperse Red
17

Disperse
Orange 25

Light Fastness

(ISO)
4-5[7]

Moderate to

Good
Good Good

Wash Fastness

(ISO) - Fading
4-5[7] Good Good Good

Wash Fastness

(ISO) - Staining
3-4[7] Good Good Good

Sublimation

Fastness (ISO)
4-5[7] Moderate Good Good

Perspiration

Fastness (ISO) -

Fading

4-5[7] Good Good Good

Perspiration

Fastness (ISO) -

Staining

4-5[7] Good Good Good

Ironing Fastness

(ISO)
4-5[7] Good Good Good

Note: Fastness ratings are generally on a scale of 1 to 5 for wash, sublimation, and

perspiration fastness (where 5 is the best), and on a scale of 1 to 8 for light fastness (where 8

is the best). The data presented is compiled from various sources and may vary depending on

the specific experimental conditions, substrate, and dye concentration.

Experimental Protocols
To ensure reproducibility and accurate comparison of dye performance, standardized

experimental protocols are essential. The following are detailed methodologies for key

experiments cited in this guide.

Determination of Light Fastness
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Principle: This test evaluates the resistance of the color of a dyed substrate to the action of an

artificial light source that simulates natural daylight.

Apparatus:

Xenon arc lamp apparatus

Blue wool standards (ISO 105-B02)

Grey scale for assessing color change (ISO 105-A02)

Procedure:

Prepare dyed samples of the test dyes on a standard polyester fabric.

Mount the specimens and the blue wool standards in the exposure rack of the xenon arc

apparatus.

Expose the samples to the light source under controlled conditions of temperature and

humidity as specified in ISO 105-B02.

Periodically inspect the samples and compare the fading of the test specimens with that of

the blue wool standards.

The light fastness rating is the number of the blue wool standard that shows a similar degree

of color change to the test specimen.

Determination of Wash Fastness
Principle: This test assesses the resistance of the color of a dyed substrate to domestic or

commercial laundering procedures.

Apparatus:

Launder-Ometer or similar washing apparatus

Stainless steel balls

Multifiber adjacent fabric (ISO 105-F10)
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Standard soap solution

Grey scale for assessing color change and staining (ISO 105-A02 and ISO 105-A03)

Procedure:

Prepare a composite specimen by sewing a dyed sample to a piece of multifiber adjacent

fabric.

Place the composite specimen in a stainless steel container with the specified amount of

standard soap solution and stainless steel balls.

Agitate the container in the Launder-Ometer at a specified temperature and for a specific

duration (e.g., 40°C for 30 minutes for a mild wash).

After washing, rinse the composite specimen in cold water and dry it.

Assess the change in color of the dyed specimen using the grey scale for color change.

Assess the degree of staining on each fiber of the multifiber adjacent fabric using the grey

scale for staining.

Determination of Sublimation Fastness
Principle: This test evaluates the resistance of the color of a dyed substrate to sublimation

when subjected to heat.

Apparatus:

Heat press or a suitable heating device

Undyed polyester fabric

Grey scale for assessing staining (ISO 105-A03)

Procedure:

Place a dyed specimen between two pieces of undyed polyester fabric.
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Place the composite specimen in the heat press at a specified temperature and pressure for

a specific duration (e.g., 180°C for 30 seconds).

After the specified time, remove the specimen and allow it to cool.

Assess the degree of staining on the undyed polyester fabrics using the grey scale for

staining.

Visualization of Experimental Workflow
General Workflow for Azo Dye Synthesis and
Characterization
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General Workflow for Azo Dye Synthesis and Characterization

Azo Dye Synthesis

Purification

Characterization

Diazotization of Aromatic Amine

Coupling with Naphthol or Aniline Derivative

Diazonium Salt

Recrystallization

Spectroscopic Analysis (UV-Vis, FT-IR, NMR) Chromatographic Analysis (HPLC, TLC)
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Standard Procedure for Fastness Testing

Preparation of Dyed Substrate

Exposure to Test Conditions
(Light, Washing, Heat)

Assessment of Color Change
(vs. Unexposed Sample)

Assessment of Staining
(on Adjacent Fabric)

Rating using Grey Scales

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Disperse Red 13: A Comparative Guide for Azo Dye
Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557405/docs#disperse-red-13-a-comparative-
guide-for-azo-dye-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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